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Compound of Interest

Compound Name: 2-Hexanol butanoate

Cat. No.: B1615894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexan-2-yl butanoate, also known

as 2-hexanol butanoate. It covers its chemical identity, physicochemical properties, and a

general synthesis protocol. This document is intended to serve as a valuable resource for

professionals in research and development.

Chemical Identity
The IUPAC (International Union of Pure and Applied Chemistry) name for the compound is

hexan-2-yl butanoate.[1][2] It is an ester formed from the reaction of 2-hexanol and butanoic

acid.[2]

A variety of synonyms are used to refer to this compound in literature and commercial contexts.

These include:

2-Hexanol butanoate[1][3]

Butanoic acid, 1-methylpentyl ester[1][4]

sec-Hexyl butyrate[1]

2-Hexyl butyrate[1]
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The relationship between the common name, IUPAC name, and other synonyms is illustrated

in the diagram below.

Chemical Identity

Nomenclature

2-Hexanol butanoate

IUPAC Name is known as

Synonyms

 also known as

hexan-2-yl butanoate

Butanoic acid, 1-methylpentyl ester

sec-Hexyl butyrate

2-Hexyl butyrate

Click to download full resolution via product page

Diagram illustrating the nomenclature of 2-Hexanol butanoate.

Physicochemical Properties
A summary of the key quantitative data for hexan-2-yl butanoate is presented in the table

below. These properties are crucial for handling, storage, and application of the compound.
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Property Value Source

Molecular Formula C₁₀H₂₀O₂ [1][3]

Molecular Weight 172.26 g/mol [2]

Appearance
Colorless clear liquid

(estimated)
[1]

Odor Fruity, banana, fleshy, ripe [1]

Boiling Point
194.0 to 195.0 °C at 760

mmHg
[1]

Flash Point 71.11 °C (160.00 °F) TCC [1]

Vapor Pressure
0.413 mmHg at 25 °C

(estimated)
[1]

Water Solubility
38.59 mg/L at 25 °C

(estimated)
[1]

Solubility

Soluble in alcohol and other

organic solvents like ether.[1]

[2]

[1][2]

CAS Number 6963-52-6 [1][2]

Experimental Protocol: Synthesis
Hexan-2-yl butanoate is typically synthesized through the Fischer esterification of 2-hexanol

with butanoic acid. The general methodology is outlined below.

Objective: To synthesize hexan-2-yl butanoate via acid-catalyzed esterification.

Materials:

2-Hexanol (C₆H₁₄O)

Butanoic acid (C₄H₈O₂)

Acid catalyst (e.g., concentrated sulfuric acid, H₂SO₄)
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Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

Sodium bicarbonate (NaHCO₃) solution (5% w/v)

Saturated sodium chloride (NaCl) solution (brine)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a stirrer

Separatory funnel

Distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, combine equimolar amounts of 2-hexanol and

butanoic acid.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The

reaction is typically refluxed for several hours to reach equilibrium. To drive the reaction

towards the product, a Dean-Stark apparatus can be used to remove the water byproduct as

it forms.

Work-up:

Cool the reaction mixture to room temperature.
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Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize

the excess acid, followed by a wash with brine to reduce the solubility of the organic

product in the aqueous layer.

Drying: Separate the organic layer and dry it over an anhydrous drying agent like sodium

sulfate.

Purification: Filter to remove the drying agent. The crude ester can then be purified by

distillation to obtain the final product.

The workflow for the synthesis and purification of hexan-2-yl butanoate is depicted in the

following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification

2-Hexanol + Butanoic Acid

Acid Catalyst (H₂SO₄)

Heating under Reflux

Aqueous Work-up
(NaHCO₃, Brine)
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Workflow for the synthesis of hexan-2-yl butanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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